Cas no 2073872-72-5 (7-(2-azidoethyl)quinoline)

• Product Name: 7-(2-azidoethyl)quinoline
• CAS No: 2073872-72-5
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 6609270
• PubChem ID: 137366190
• Update Time: 2025-06-25

7-(2-azidoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(2-azidoethyl)quinoline
• EN300-1758250
• 2073872-72-5
• SCHEMBL20593117

• Inchi： 1S/C11H10N4/c12-15-14-7-5-9-3-4-10-2-1-6-13-11(10)8-9/h1-4,6,8H,5,7H2
• InChI Key： JHNZCCWLAAMZQZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC(=CC=12)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.2Ų

Additional information on 7-(2-azidoethyl)quinoline

Introduction to 7-(2-azidoethyl)quinoline (CAS No. 2073872-72-5)

7-(2-azidoethyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2073872-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline class, a family of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural uniqueness of 7-(2-azidoethyl)quinoline lies in its incorporation of an azido functional group at the 2-position of the quinoline ring, which introduces a high degree of reactivity and versatility in chemical transformations.

The quinoline scaffold itself has a rich history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of the 2-azidoethyl substituent at the 7-position of the quinoline ring modifies its pharmacophoric features, potentially enhancing its interaction with biological targets. This modification opens up avenues for further derivatization and optimization, making 7-(2-azidoethyl)quinoline a valuable intermediate in the synthesis of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of azido-containing compounds due to their utility in click chemistry and cross-coupling reactions. The azido group in 7-(2-azidoethyl)quinoline can be readily converted into other functional groups such as amines, alcohols, or thiols through various chemical reactions. This reactivity has been leveraged in the development of conjugates and prodrugs, where the azido group serves as a handle for site-specific modifications.

In the context of modern medicinal chemistry, 7-(2-azidoethyl)quinoline has been explored as a precursor for designing molecules with enhanced pharmacological profiles. For instance, researchers have investigated its potential as an anti-inflammatory agent by incorporating it into scaffolds that mimic known bioactive molecules. The quinoline core provides structural stability, while the 2-azidoethyl moiety allows for further functionalization to fine-tune biological activity.

One particularly intriguing application of 7-(2-azidoethyl)quinoline is in the field of antitumor therapy. Quinoline derivatives have shown promise as kinase inhibitors, and the addition of an azido group may enhance binding affinity to target enzymes involved in cancer cell proliferation. Preliminary studies have suggested that compounds derived from 7-(2-azidoethyl)quinoline exhibit inhibitory effects on certain kinases, making them candidates for further investigation in oncology research.

The synthesis of 7-(2-azidoethyl)quinoline involves multi-step organic transformations, starting from commercially available quinoline derivatives. Key steps include selective halogenation at the 2-position followed by nucleophilic substitution with azidomethane or azide salts. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to evaluate the binding interactions of 7-(2-azidoethyl)quinoline with biological targets. These studies have provided insights into its potential mechanism of action and have guided the design of more potent analogs. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures.

The safety profile of 7-(2-azidoethyl)quinoline is another critical consideration in its application to pharmaceutical development. While azido compounds require careful handling due to their potential reactivity under certain conditions, proper synthetic protocols and storage conditions can mitigate risks. Extensive characterization through spectroscopic techniques (e.g., NMR, IR, mass spectrometry) ensures that the compound is produced with high fidelity and minimal impurities.

In conclusion, 7-(2-azidoethyl)quinoline (CAS No. 2073872-72-5) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique structural features combined with its reactivity make it a versatile building block for synthesizing novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, compounds like 7-(2-azidoethyl)quinoline are poised to play a significant role in addressing unmet medical needs.